Cas no 941911-27-9 (N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide)
N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide
- N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
- F2267-0434
- N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide
- AKOS024634078
- N-(3-chloro-4-fluorophenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide
- 941911-27-9
-
- Inchi: 1S/C20H22ClFN2O4S/c1-28-16-6-8-17(9-7-16)29(26,27)24-11-3-2-4-15(24)13-20(25)23-14-5-10-19(22)18(21)12-14/h5-10,12,15H,2-4,11,13H2,1H3,(H,23,25)
- InChI Key: MMCRDZONZRZGSR-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(F)C(Cl)=C1)(=O)CC1CCCCN1S(C1=CC=C(OC)C=C1)(=O)=O
Computed Properties
- Exact Mass: 440.0972842g/mol
- Monoisotopic Mass: 440.0972842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 84.1Ų
N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2267-0434-2μmol |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2267-0434-5μmol |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2267-0434-10μmol |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2267-0434-20μmol |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2267-0434-1mg |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2267-0434-2mg |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2267-0434-3mg |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2267-0434-4mg |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2267-0434-5mg |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2267-0434-10mg |
N-(3-chloro-4-fluorophenyl)-2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]acetamide |
941911-27-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide
Recent Advances in the Study of N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide (CAS: 941911-27-9)
The compound N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide (CAS: 941911-27-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.
Recent studies have focused on the synthesis and optimization of N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide, with particular emphasis on improving its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and flow chemistry, to enhance the yield and purity of the compound. These efforts have resulted in the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.
In terms of biological activity, N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide has demonstrated promising results in vitro and in vivo. Studies have shown that this compound exhibits potent inhibitory effects on specific enzyme targets, such as kinases and proteases, which are implicated in various disease pathways. For instance, recent findings indicate that the compound may act as a selective inhibitor of a key kinase involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Further mechanistic studies are underway to validate these findings and explore additional therapeutic applications.
The pharmacological profile of N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide has also been a focal point of recent research. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its toxicity profile. Preliminary data suggest that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life. However, further optimization may be required to mitigate potential off-target effects and enhance its therapeutic index.
In conclusion, N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide (CAS: 941911-27-9) represents a promising candidate for further development in the field of medicinal chemistry. Its unique structural features, coupled with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies should focus on advancing the compound through the drug development pipeline, including rigorous preclinical and clinical testing, to fully realize its therapeutic potential.
941911-27-9 (N-(3-chloro-4-fluorophenyl)-2-1-(4-methoxybenzenesulfonyl)piperidin-2-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)